7-chloro-3-[(4-phenylpiperazin-1-yl)carbonyl]quinolin-4(1H)-one

• Molecular Formula: C20H18ClN3O2
• Molecular Weight: 367.8 g/mol
• IUPAC Name: 7-chloro-3-(4-phenylpiperazine-1-carbonyl)-1H-quinolin-4-one
• InChI: InChI=1S/C20H18ClN3O2/c21-14-6-7-16-18(12-14)22-13-17(19(16)25)20(26)24-10-8-23(9-11-24)15-4-2-1-3-5-15/h1-7,12-13H,8-11H2,(H,22,25)
• InChI Key: PZASOZNMMCVUIG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CNC4=C(C3=O)C=CC(=C4)Cl

Description

7-chloro-3-[(4-phenylpiperazin-1-yl)carbonyl]quinolin-4(1H)-one is a quinoline derivative known for its diverse biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-chloro-3-[(4-phenylpiperazin-1-yl)carbonyl]quinolin-4(1H)-one typically involves the reaction of 7-chloroquinoline with 4-phenylpiperazine under specific conditions. One common method includes the use of ultrasound irradiation to facilitate the reaction, which has been shown to enhance the yield and purity of the product . The reaction conditions often involve the use of solvents such as ethanol or methanol, and the reaction is carried out at elevated temperatures to ensure complete conversion of the starting materials .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can help in scaling up the production while maintaining the quality and consistency of the product. Additionally, the use of green chemistry principles, such as solvent recycling and energy-efficient processes, can be employed to make the production more sustainable .

Chemical Reactions Analysis

Types of Reactions

7-chloro-3-[(4-phenylpiperazin-1-yl)carbonyl]quinolin-4(1H)-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinoline N-oxides, which are important intermediates in the synthesis of other biologically active compounds.

Reduction: Reduction reactions can convert the carbonyl group to a hydroxyl group, leading to the formation of alcohol derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like amines and thiols . The reactions are typically carried out under controlled conditions, including specific temperatures, pH levels, and solvent systems to achieve the desired products .

Major Products Formed

Scientific Research Applications

7-chloro-3-[(4-phenylpiperazin-1-yl)carbonyl]quinolin-4(1H)-one has been extensively studied for its scientific research applications, including:

Chemistry: This compound serves as a building block for the synthesis of various heterocyclic compounds with potential biological activities.

Biology: It has shown promise as an antimicrobial and antimalarial agent, with studies demonstrating its efficacy against various pathogens.

Medicine: The compound has been investigated for its anticancer properties, particularly against breast, colon, and cervical cancer cell lines.

Industry: Its derivatives are used in the development of pharmaceuticals and agrochemicals, contributing to advancements in these fields.

Mechanism of Action

The mechanism of action of 7-chloro-3-[(4-phenylpiperazin-1-yl)carbonyl]quinolin-4(1H)-one involves its interaction with specific molecular targets and pathways. For instance, its antimalarial activity is attributed to its ability to inhibit the heme detoxification pathway in Plasmodium parasites, leading to the accumulation of toxic heme and subsequent parasite death . Its anticancer activity is believed to involve the induction of apoptosis in cancer cells through the activation of caspase pathways and the inhibition of cell proliferation .

Comparison with Similar Compounds

Similar Compounds

Chloroquine: A well-known antimalarial drug with a similar quinoline structure.

Hydroxychloroquine: Another antimalarial agent with additional hydroxyl groups, enhancing its solubility and efficacy.

Quinoline N-oxides: Derivatives with enhanced biological activities due to the presence of the N-oxide functional group.

Uniqueness

7-chloro-3-[(4-phenylpiperazin-1-yl)carbonyl]quinolin-4(1H)-one stands out due to its unique combination of a quinoline core and a phenylpiperazine moiety, which imparts distinct biological activities and potential therapeutic applications . Its ability to undergo various chemical reactions and form diverse derivatives further enhances its versatility in medicinal chemistry .